(+)-Tritomarene

• Molecular Formula: C15H24
• Molecular Weight: 204.35 g/mol
• IUPAC Name: (1R,2S,5R,6R,7S,8S)-2,8-dimethyl-6-prop-1-en-2-yltricyclo[5.3.0.02,5]decane
• InChI: InChI=1S/C15H24/c1-9(2)13-12-7-8-15(12,4)11-6-5-10(3)14(11)13/h10-14H,1,5-8H2,2-4H3/t10-,11+,12+,13-,14-,15-/m0/s1
• InChI Key: UEHKTJFOLYEULK-RHTUOURWSA-N
• Isomeric SMILES: C[C@H]1CC[C@@H]2[C@H]1[C@H]([C@@H]3[C@]2(CC3)C)C(=C)C
• Canonical SMILES: CC1CCC2C1C(C3C2(CC3)C)C(=C)C
• synonyms: (1R,2S,5R,6R,7R,8S)-2,8-dimethyl-6-(1-methylethenyl)tricyclo(5.3.0.0 (2,5))decane; kelsoene

Description

(+)-Tritomarene is a natural product found in Ptychanthus striatus, Saccogyna viticulosa, and other organisms with data available.

Scientific Research Applications

Psychological Efficacy of Education as a Science

• Monograph by J. E. Osler (2013) : Discusses the novel field of “Educational Science” and its research methodologies, particularly the Total Transformative Trichotomy–Squared [Tri–Squared] Test, a mixed methods design combining qualitative and quantitative data. This approach could be applicable to research in a variety of scientific fields, including the study of (+)-Tritomarene (Osler, 2013).

Designing Trichotomous Inventive Investigative Instruments

• Monograph by J. E. Osler (2013) : Explores the psychometric process of creating trichotomous instruments, essential for the Tri–Squared research investigative process. This method of data analysis could be significant in the research of compounds like (+)-Tritomarene (Osler, 2013).

Organic-Inorganic Hybrid Phosphors Research

• Paper by Carlos et al. (2011) : Focuses on organic-inorganic hybrid materials containing trivalent lanthanide ions for various technological applications. This research could provide insights into the potential applications of (+)-Tritomarene in similar fields (Carlos et al., 2011).

Click Chemistry in Drug Discovery

• Paper by Kolb & Sharpless (2003) : Discusses the use of click chemistry in drug discovery, which could be relevant for the synthesis or modification of (+)-Tritomarene for potential therapeutic applications (Kolb & Sharpless, 2003).

Triarylamine for Photovoltaic Materials

• Paper by Ning & Tian (2009) : Details the use of triarylamine in opto- and electro-active materials, highlighting its applications in photovoltaics. This could provide a framework for exploring the electronic properties of (+)-Tritomarene (Ning & Tian, 2009).